Cas no 14086-88-5 (3-Acetamido-3-deoxy-D-glucose)

3-Acetamido-3-deoxy-D-glucose is a chemically modified sugar derivative in which the hydroxyl group at the 3-position of D-glucose is replaced by an acetamido moiety. This structural modification enhances its utility as a key intermediate in organic synthesis and glycochemistry research. The compound is particularly valuable for studying enzymatic processes involving carbohydrate metabolism and glycosylation. Its stability and well-defined stereochemistry make it suitable for applications in the synthesis of glycosides, glycoconjugates, and other biologically relevant molecules. Additionally, it serves as a precursor for investigating microbial cell wall biosynthesis, offering insights into antibiotic development. Its purity and consistent performance ensure reliability in experimental and industrial settings.
3-Acetamido-3-deoxy-D-glucose structure
3-Acetamido-3-deoxy-D-glucose structure
Product Name:3-Acetamido-3-deoxy-D-glucose
CAS No:14086-88-5
MF:C8H15NO6
MW:221.207803010941
CID:138213
Update Time:2025-05-20

3-Acetamido-3-deoxy-D-glucose Chemical and Physical Properties

Names and Identifiers

    • N-((2R,3S,4S,5R)-2,4,5,6-Tetrahydroxy-1-oxohexan-3-yl)acetamide
    • 3-ACETAMIDO-3-DEOXY-D-GLUCOSE
    • Glucopyranose,3-acetamido-3-deoxy-, D- (8CI)
    • N-[(3R,4S,5S,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl]acetamide
    • N-ACETYL-KANOSAMINE
    • 3-acetamido-3-deoxy-D-glucopyranose
    • Glucopyranose, 3-acetamido-3-deoxy-, D-
    • 3-Acetamido-3-deoxy-D-glucose ,98%
    • Glucopyranose, 3-acetamido-3-deoxy-, D- (8CI)
    • 3-Acetamido-3-deoxy-D-glucose
    • Inchi: 1S/C8H15NO6/c1-4(12)9-7(5(13)2-10)8(15)6(14)3-11/h2,5-8,11,13-15H,3H2,1H3,(H,9,12)/t5-,6+,7+,8+/m0/s1
    • InChI Key: COOPVYPQMRXUHU-LXGUWJNJSA-N
    • SMILES: C(N[C@@H]([C@H](O)[C@H](O)CO)[C@@H](O)C=O)(=O)C

Computed Properties

  • Exact Mass: 221.09000

Experimental Properties

  • Color/Form: White solid
  • Density: 1.50±0.1 g/cm3(Predicted)
  • Melting Point: 204-205(dec.)
  • Boiling Point: 581.777 °C at 760 mmHg
  • Flash Point: 305.648 °C
  • Refractive Index: 1.576
  • Solubility: 加热、超声处理轻微溶于甲醇、轻微溶于水
  • PSA: 119.25000
  • LogP: -2.68670
  • pka: 12.07±0.70(Predicted)

3-Acetamido-3-deoxy-D-glucose Security Information

  • Storage Condition:2-8°C

3-Acetamido-3-deoxy-D-glucose Customs Data

  • HS CODE:29400090

3-Acetamido-3-deoxy-D-glucose Pricemore >>

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3-Acetamido-3-deoxy-D-glucose Production Method

Additional information on 3-Acetamido-3-deoxy-D-glucose

3-Acetamido-3-deoxy-D-glucose (CAS No. 14086-88-5): A Comprehensive Overview of Its Properties and Applications

3-Acetamido-3-deoxy-D-glucose (CAS No. 14086-88-5), also known as N-Acetyl-3-deoxy-D-glucosamine, is a specialized monosaccharide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique structural modifications, plays a pivotal role in glycobiology and drug development. Its CAS number 14086-88-5 serves as a critical identifier for researchers and manufacturers seeking high-purity standards.

The molecular structure of 3-Acetamido-3-deoxy-D-glucose features an acetamido group at the C-3 position, replacing the hydroxyl group found in native glucose. This modification enhances its stability and bioavailability, making it a valuable intermediate in synthesizing glycosaminoglycans (GAGs) and other bioactive molecules. Recent studies highlight its potential in anti-inflammatory therapies and wound healing applications, aligning with current trends in regenerative medicine.

In the context of user-searched queries, this compound is often associated with questions like *"What are the biomedical uses of 3-Acetamido-3-deoxy-D-glucose?"* or *"How does CAS 14086-88-5 compare to other sugar derivatives?"* Researchers also explore its role in glycosylation processes, a hot topic in cancer immunotherapy and vaccine development. These applications underscore its relevance in cutting-edge science.

From a technical standpoint, 3-Acetamido-3-deoxy-D-glucose exhibits excellent solubility in water and polar solvents, facilitating its use in enzymatic assays and cell culture studies. Its CAS registry 14086-88-5 ensures traceability, a key concern for laboratories adhering to Good Laboratory Practices (GLP). Moreover, its compatibility with HPLC and mass spectrometry makes it a preferred standard for analytical workflows.

The compound's synergy with nanotechnology is another area of interest. For instance, its incorporation into drug-delivery systems leverages its biocompatibility to target specific tissues, addressing frequent searches like *"How can sugar derivatives improve nanoparticle efficacy?"* Such innovations align with the growing demand for precision medicine solutions.

In industrial settings, CAS 14086-88-5 is utilized to produce chitosan analogs and hyaluronic acid mimics, materials widely used in cosmeceuticals and tissue engineering. This connects to trending searches on *"natural alternatives to synthetic polymers"*, reflecting consumer preferences for sustainable ingredients. Rigorous quality control protocols ensure batch-to-batch consistency, a priority for regulatory compliance.

Future research directions for 3-Acetamido-3-deoxy-D-glucose may explore its prebiotic potential or role in gut microbiome modulation, topics gaining traction in nutritional science. Its CAS number 14086-88-5 will remain essential for indexing such advancements in scientific databases, reinforcing its importance across disciplines.

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